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Compound of Interest

Compound Name: 2,3-Dichlorotoluene

Cat. No.: B105489

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of
the six isomers of dichlorotoluene. Dichlorotoluenes are important intermediates in the
synthesis of various agrochemicals and pharmaceuticals. A thorough understanding of their
thermodynamic properties is crucial for process design, optimization, and safety assessment in
drug development and manufacturing. This document summarizes available data on the
physical and thermodynamic properties of these isomers, outlines common experimental
protocols for their determination, and visualizes the relationships between them.

Core Thermodynamic and Physical Properties

The following tables summarize the key physical and thermodynamic properties of the six
dichlorotoluene isomers. It is important to note that a complete, experimentally verified, and
directly comparable set of standard enthalpy of formation, standard entropy, and heat capacity
data for all six isomers is not readily available in publicly accessible literature. The data
presented here is compiled from various sources and should be used with an understanding of
its potential variability.

Table 1: Physical Properties of Dichlorotoluene Isomers
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Molecular . . Density

CAS Molecular . Boiling Melting
Isomer Weight ( . . (g/mL at

Number Formula Point (°C) Point (°C)

g/mol) 20°C)
2,3-
] 32768-54-
Dichlorotol 0 C7HeCl2 161.03 208[1][2] 5[1] 1.266[1]
uene
2,4-
Dichlorotol ~ 95-73-8 C7HsCl2 161.03 201[1] -13.1[1] 1.25[1]
uene
2,5-
] 19398-61-
Dichlorotol o C7HsCl2 161.03 201[1][3] 4-5[3] 1.254[1][3]
uene
2,6-
_ 198-201[1]  2.6-2.8[1]
Dichlorotol 118-69-4 C7HeCl2 161.03 1.266[1]
[4] [4]

uene
3,4-
Dichlorotol ~ 95-75-0 C7HeCl2 161.03 209[1] -14.7[1] 1.25[1]
uene
3,5-
_ 25186-47- .
Dichlorotol 4 C7HeCl2 161.03 202[1] 25.1[1] (solid)[1]
uene

Table 2: Thermodynamic Properties of Dichlorotoluene Isomers

Note: Comprehensive and directly comparable experimental data for standard enthalpy of

formation, standard entropy, and heat capacity for all isomers are limited. The values that are

available are often from computational estimations or varied experimental sources, making

direct comparison challenging. Researchers should consult the primary literature for specific

conditions and methodologies.
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Isomer

Enthalpy of
Formation (AHf°)

Standard Entropy

(S°)

Heat Capacity (Cp)

2,3-Dichlorotoluene

Data not readily

available

Data not readily

available

Data not readily

available

2,4-Dichlorotoluene

Data not readily

available

Data not readily

available

Data not readily

available

2,5-Dichlorotoluene

Data not readily

available

Data not readily

available

Data not readily

available

2,6-Dichlorotoluene

Data not readily

available

Data not readily

available

Data not readily

available

3,4-Dichlorotoluene

Critically evaluated
data available in
NIST/TRC Web
Thermo Tables[5]

Critically evaluated
data available in
NIST/TRC Web
Thermo Tables[5]

Critically evaluated
data for ideal gas
available in NIST/TRC
Web Thermo Tables|[5]

3,5-Dichlorotoluene

Data not readily

available

Data not readily

available

Data not readily

available

Experimental Protocols for Thermodynamic

Property Determination

The determination of the thermodynamic properties of dichlorotoluene isomers relies on a suite
of well-established experimental techniques. The following sections provide an overview of the
methodologies for key experiments.

Calorimetry for Enthalpy of Formation and Heat
Capacity

Calorimetry is the primary method for measuring heat changes associated with chemical
reactions and physical transitions, which are fundamental to determining enthalpy of formation
and heat capacity.

1. Bomb Calorimetry (for Enthalpy of Combustion):
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e Principle: A known mass of the dichlorotoluene isomer is completely combusted in a high-
pressure oxygen environment within a sealed container called a "bomb." The heat released
by the combustion reaction is absorbed by a surrounding water bath of known mass.

e Procedure:

[e]

A pellet of the sample is weighed and placed in the bomb.
o The bomb is sealed and pressurized with pure oxygen.

o The bomb is submerged in a precisely measured quantity of water in an insulated
container (calorimeter).

o The initial temperature of the water is recorded.
o The sample is ignited electrically.

o The temperature of the water is monitored until it reaches a maximum and then begins to
cool.

o The heat of combustion is calculated from the temperature change, the heat capacity of
the calorimeter system, and the mass of the sample.

Data Analysis: The standard enthalpy of formation is then calculated from the standard
enthalpy of combustion using Hess's Law, along with the known standard enthalpies of
formation of the combustion products (CO2z, H20, and HCI).

2. Differential Scanning Calorimetry (DSC) (for Heat Capacity):

Principle: DSC measures the difference in the amount of heat required to increase the
temperature of a sample and a reference.

Procedure:

o Asmall, weighed amount of the dichlorotoluene isomer is sealed in a sample pan. An
empty pan is used as a reference.

o The sample and reference pans are placed in the DSC instrument.
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o The instrument heats both pans at a controlled, linear rate.

o The difference in heat flow to the sample and reference is measured as a function of
temperature.

o Data Analysis: The heat capacity of the sample is determined by comparing the heat flow
with that of a known standard, typically sapphire, under the same conditions.

Ebulliometry for Vapor Pressure and Enthalpy of
Vaporization

Ebulliometry is a technique used to accurately measure the boiling point of a liquid at a given
pressure. This data is essential for determining vapor pressure and enthalpy of vaporization.

» Principle: An ebulliometer is an apparatus that heats a liquid to its boiling point and allows for
the precise measurement of the equilibrium temperature between the liquid and vapor
phases at a controlled pressure.

e Procedure:

o

The dichlorotoluene isomer is placed in the boiling flask of the ebulliometer.

o The system is connected to a pressure control system (manostat) and a vacuum pump to
set the desired pressure.

o The liquid is heated, and the vapor is allowed to condense and return to the boiling flask,
ensuring a continuous equilibrium.

o A highly accurate thermometer or thermocouple is placed in a thermowell that is bathed in
the condensing vapor to measure the boiling temperature at the set pressure.

o The process is repeated at various pressures to obtain a set of vapor pressure-
temperature data points.

o Data Analysis: The enthalpy of vaporization (AHvap) can be determined from the vapor
pressure data using the Clausius-Clapeyron equation, which relates the natural logarithm of
the vapor pressure to the inverse of the absolute temperature.
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Isomerization of Dichlorotoluenes

The dichlorotoluene isomers can be interconverted through isomerization reactions, typically
catalyzed by strong acids. Understanding the thermodynamics of these reactions is important
for controlling product distribution in synthesis.

Isomerization

-
”—
-

Click to download full resolution via product page

Caption: Isomerization pathways of dichlorotoluene (DCT) isomers.

Experimental Workflow for Thermodynamic
Property Determination

The following diagram illustrates a typical workflow for the experimental determination of the
key thermodynamic properties of a dichlorotoluene isomer.
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Caption: Workflow for thermodynamic property determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://en.wikipedia.org/wiki/Dichlorotoluene
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4265049.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB3771628_EN.htm
https://www.inchem.org/documents/icsc/icsc/eics1728.htm
https://wtt-pro.nist.gov/wtt-pro/index.html?cmp=3.4-dichlorotoluene
https://wtt-pro.nist.gov/wtt-pro/index.html?cmp=3.4-dichlorotoluene
https://www.benchchem.com/product/b105489#thermodynamic-properties-of-dichlorotoluene-isomers
https://www.benchchem.com/product/b105489#thermodynamic-properties-of-dichlorotoluene-isomers
https://www.benchchem.com/product/b105489#thermodynamic-properties-of-dichlorotoluene-isomers
https://www.benchchem.com/product/b105489#thermodynamic-properties-of-dichlorotoluene-isomers
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b105489?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105489?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

